5'-Chloro-2'-hydroxychalcone

• Molecular Formula: C15H11ClO2
• Molecular Weight: 258.70 g/mol
• IUPAC Name: 1-(5-chloro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one
• InChI: InChI=1S/C15H11ClO2/c16-12-7-9-15(18)13(10-12)14(17)8-6-11-4-2-1-3-5-11/h1-10,18H
• InChI Key: GVKYSLWFMZCXBQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CC(=O)C2=C(C=CC(=C2)Cl)O

Description

5'-Chloro-2'-hydroxychalcone is a useful research compound. Its molecular formula is C15H11ClO2 and its molecular weight is 258.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

34.1 g of 5-chloro-2-hydroxyacetophenone and 22 g of benzaldehyde were added to a mixture of 180 ml of H2O and 37 g of 50% strength sodium hydroxide solution at room temperature. The mixture was heated to 55°-60° C., with thorough stirring, and was stirred at this temperature for about 1 hour. It was then rendered weakly acid with 25% strength H2SO4 (about 100 ml), with thorough cooling, and the precipitate was filtered off with suction, washed thoroughly with H2O and recrystallized from a 9:1 mixture of methanol and acetone to give 38.7 g of 3-oxo-1-phenyl-3-(2'-hydroxy-5'-chlorophenyl)-propene of melting point 88°-90° C.